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Compound of Interest

Methyl 2-fluoro-6-

Compound Name:
hydrazinylbenzoate

Cat. No.: B13254557

Get Quote

Executive Summary

Methyl 2-fluoro-6-hydrazinylbenzoate is a critical synthetic intermediate used primarily in the
pharmaceutical industry for generating the 4-fluoro-indazol-3-one scaffold, a pharmacophore
found in PARP inhibitors (e.g., Olaparib analogs) and kinase inhibitors. Its handling requires
strict adherence to hydrazine safety protocols due to the presence of the reactive hydrazine
moiety, which confers risks of sensitization, genotoxicity, and instability.

Part 1: Chemical Identity & Structural Significance
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Property Detail

Chemical Name Methyl 2-fluoro-6-hydrazinylbenzoate

2-Fluoro-6-hydrazinobenzoic acid methyl ester;
Common Synonyms
Indazole Precursor A

Not formally listed (Transient Intermediate).
CAS Number Parent CAS: 13671-00-6 (Methyl 2,6-

difluorobenzoate)

Molecular Formula CsHoFN20:2

Molecular Weight 184.17 g/mol

Hydrazine (-NH-NHz2): High reactivity, potential
Structural Alert _
carcinogen/mutagen.

) Off-white to yellow solid (if isolated); typically an
Physical State o
amber solution in situ.

Synthetic Context

This molecule is the product of a regioselective SNAr reaction. The electron-withdrawing ester
group activates the 2 and 6 positions of the phenyl ring. Hydrazine displaces one fluorine atom.

Reaction Scheme & Hazard Evolution:

Methyl 2,6-difluorobenzoate
(CAS 13671-00-6) SNAr (0-25°C)

[Irritant] \ Methyl 2-fluoro-6-hydrazinylbenzoate Tfyc”z'ﬁor_‘ d 4-Fluoro-1H-indazol-3-ol
(Target Intermediate) —(M)—b (Cyclized Product)

[Sensitizer/Mutagen] [Irritant]
+ Hydrazine Hydrate
[Toxic/Corrosive/Carc.]

Click to download full resolution via product page

Figure 1: Synthetic pathway showing the generation of the target intermediate and the
associated hazard transition from corrosive reagents to the indazole scaffold.
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Part 2: Hazard Identification (GHS Classification)

Since this specific isomer lacks a dedicated ECHA registration, the classification below is
derived from SAR analysis of aryl hydrazines and the parent benzoate.

Core Hazards

» Acute Toxicity (Oral/Inhalation): Category 3. Aryl hydrazines are metabolic poisons.
o Skin Sensitization: Category 1. High potential for contact dermatitis.

o Carcinogenicity: Category 2 (Suspected). Based on the hydrazine functional group.[1][2][3]
[41[5]

o Germ Cell Mutagenicity: Category 2.

o Specific Target Organ Toxicity (Repeated): Liver and Kidneys (Hydrazine-induced oxidative
stress).

Signal Word: DANGER
Hazard Statements (Inferred)

e H301: Toxic if swallowed.

H317: May cause an allergic skin reaction.

H341: Suspected of causing genetic defects.

H351: Suspected of causing cancer.

H319: Causes serious eye irritation (Benzoate ester component).[6]

Part 3: Safe Handling & Experimental Protocols
Engineering Controls

The instability of the free base hydrazine requires specific handling to prevent oxidative
degradation (browning) and exposure.
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o Containment: All weighing and transfers must occur inside a Class Il Biosafety Cabinet or a
Chemical Fume Hood with a face velocity > 100 fpm.

 Inert Atmosphere: The free base is air-sensitive. Store and react under Nitrogen or Argon.

o Decontamination: Have a dedicated "Hydrazine Neutralization Station" (Bleach/Water 1:10)
ready before starting work.

Personal Protective Equipment (PPE) Matrix

PPE Type Specification Rationale

Double-gloving required. Inner:
Gl Nitrile (0.11 mm). Outer: Hydrazines permeate standard
oves
Laminate (Silver Shield) or thin nitrile rapidly (<15 mins).

Thick Nitrile (>0.2 mm).

Respirat P100/0OV Cartridge (if powder) Prevent inhalation of aerosols
espirator
P Y or Supplied Air (if large scale). during weighing.

) Chemical Goggles + Face Risk of corneal opacity from
Eye Protection ] ]
Shield. hydrazine splashes.

Prevent contamination of
Clothing Tyvek Lab Coat (Disposable). street clothes; hydrazines stick
to fabric.

Validated Synthesis Protocol (In Situ Generation)

This protocol minimizes isolation risks by telescoping the intermediate directly to the indazole.
Step 1: SNAr Reaction

e Dissolve Methyl 2,6-difluorobenzoate (1.0 eq) in THF (5 vol) under N-2.

e Coolto 0°C.

e Add Hydrazine Hydrate (1.2 eq) dropwise over 20 minutes. Exothermic reaction.
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e Checkpoint: Monitor by LCMS. The intermediate (MW 184) should appear. Do not overheat,
or double-substitution may occur.

Step 2: Cyclization (Indazole Formation)
¢ Once the intermediate is formed, allow the mixture to warm to Room Temperature (25°C).

e Stir for 4-12 hours. The intramolecular attack of the hydrazine nitrogen onto the ester
carbonyl forms the indazole ring.

e Quench: Pour into ice water. The product 4-fluoro-1H-indazol-3-ol typically precipitates as a
solid.

Part 4: Emergency Response & Storage
Storage Stability

» Condition: -20°C, Hygroscopic, Light Sensitive.
o Shelf Life: <48 hours as a solution; < 6 months as a solid salt (HCI).

o Incompatibility: Oxidizing agents (peroxides, nitrates), strong acids, and aldehydes (forms
hydrazones).

Spill Management (Decision Logic)
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Spill Detected

Assess Volume

1. Cover with absorbent pads
2. Apply 5% Bleach solution
3. Wait 30 mins (Oxidation)
4. Double bag as HazWaste

1. Evacuate Lab
2. Call EHS / HazMat Team
3. Do NOT attempt alone

Click to download full resolution via product page

Figure 2: Decision logic for managing spills of hydrazine-containing intermediates.

First Aid

» Eye Contact: Irrigate immediately for 30 minutes. Hydrazines are alkaline and penetrate
deep into ocular tissue.

o Skin Contact: Wash with polyethylene glycol (PEG 400) if available, or copious soap and
water. Do not use organic solvents (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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